Cas no 131379-38-9 (Zinc, bromo[3-(ethoxycarbonyl)phenyl]-)

• Product Name: Zinc, bromo[3-(ethoxycarbonyl)phenyl]-
• CAS No: 131379-38-9
• MF: C₉H₉BrO₂Zn
• MW: 294.479558706284
• MDL: MFCD28406225
• CID: 1232539
• PubChem ID: 10946330
• Update Time: 2025-05-18

Zinc, bromo[3-(ethoxycarbonyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Zinc, bromo[3-(ethoxycarbonyl)phenyl]-
• bromozinc(1+),ethyl benzoate
• MFCD28406225
• 3-(Ethoxycarbonyl)phenylzinc bromide, 0.50 M in THF
• bromozinc(1+);ethyl benzoate
• 3-ethoxycarbonylphenylzinc bromide, 0.50 M in THF
• 131379-38-9

• MDL： MFCD28406225
• Inchi： 1S/C9H9O2.BrH.Zn/c1-2-11-9(10)8-6-4-3-5-7-8;;/h3-4,6-7H,2H2,1H3;1H;/q-1;;+2/p-1
• InChI Key： ZKKAIKLQEZUTMG-UHFFFAOYSA-M
• SMILES： Br[Zn+].O(CC)C(C1C=CC=[C-]C=1)=O

Computed Properties

• Exact Mass: 291.90767
• Monoisotopic Mass: 291.90773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on Zinc, bromo[3-(ethoxycarbonyl)phenyl]-

Zinc, bromo[3-(ethoxycarbonyl)phenyl]-: A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

The compound with the CAS number 131379-38-9, known as Zinc, bromo[3-(ethoxycarbonyl)phenyl]-, represents a significant advancement in the field of organometallic chemistry and pharmaceutical applications. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential in various biochemical and medicinal research domains.

In recent years, the study of organometallic compounds has seen remarkable progress, particularly in the development of novel pharmaceutical agents. The presence of zinc in this compound adds a layer of complexity and functionality that is highly valuable for drug design. Zinc ions are well-known for their role in numerous enzymatic reactions and their ability to interact with biological molecules, making them indispensable in medicinal chemistry.

The structural motif of Zinc, bromo[3-(ethoxycarbonyl)phenyl]- includes a bromo-substituted benzene ring linked to an ethoxycarbonyl group. This configuration not only enhances the compound's solubility and stability but also opens up possibilities for further functionalization. The benzene ring, with its electron-donating ethoxycarbonyl group, can participate in various organic transformations, including cross-coupling reactions, which are pivotal in synthesizing complex molecular architectures.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. The zinc center can act as a scaffold for designing metallo-drugs that target specific enzymes or receptors involved in cancer cell proliferation. Additionally, the bromo substituent provides a handle for further chemical modifications, allowing researchers to tailor the compound's properties for targeted therapeutic effects.

Recent studies have highlighted the role of zinc-containing compounds in modulating inflammatory responses and immune function. The ability of zinc to interact with various biomolecules has been exploited to develop novel immunomodulators. For instance, research has shown that zinc complexes can exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines. This makes Zinc, bromo[3-(ethoxycarbonyl)phenyl]- a promising candidate for therapeutic applications in chronic inflammatory diseases.

The synthesis of this compound involves a series of well-established organic reactions, including esterification and metalation processes. The use of zinc as a coordinating metal provides stability to the intermediate species formed during these reactions. This stability is crucial for achieving high yields and purity levels, which are essential for pharmaceutical-grade materials.

In conclusion, Zinc, bromo[3-(ethoxycarbonyl)phenyl]- (CAS no. 131379-38-9) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structural features and chemical properties make it an attractive candidate for drug discovery and development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing chemical and pharmaceutical sciences.